Cas no 50874-55-0 (Pentalene, 1,2,3,5-tetrahydro-)
50874-55-0 structure
Product Name:Pentalene, 1,2,3,5-tetrahydro-
CAS No:50874-55-0
MF:C8H10
MW:106.165002346039
CID:363874
PubChem ID:13904032
Update Time:2025-04-19
Pentalene, 1,2,3,5-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- Pentalene, 1,2,3,5-tetrahydro-
- 1,2,3,5-tetrahydropentalene
- 50874-55-0
- DTXSID60552191
-
- Inchi： 1S/C8H10/c1-3-7-5-2-6-8(7)4-1/h3-4H,1-2,5-6H2
- InChI Key： SMXIFCOIDXDOKN-UHFFFAOYSA-N
- SMILES： C1CC2=CCC=C2C1
Computed Properties
- Exact Mass: 106.0783
- Monoisotopic Mass: 106.078250319g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Pentalene, 1,2,3,5-tetrahydro- Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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